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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive guide for the use of Selegiline, a selective

and irreversible inhibitor of monoamine oxidase-B (MAO-B), in mouse models of neurological

disorders, particularly Parkinson's disease. Selegiline is a valuable tool for investigating the role

of MAO-B in disease pathogenesis and for evaluating potential therapeutic interventions. By

inhibiting MAO-B, selegiline increases the levels of dopamine in the brain, which can alleviate

motor symptoms associated with Parkinson's disease.[1] It may also have neuroprotective

effects.[1]

Data Presentation
The following tables summarize quantitative data from studies utilizing Selegiline in mouse

models of Parkinson's disease.

Table 1: Recommended Dosage of Selegiline in Mouse Models
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Dosage
Administration

Route
Frequency Mouse Model

Observed

Effects

1 - 10 mg/kg
Subcutaneous

(s.c.)
Single dose

MPTP-induced

Parkinson's

Dose-dependent

reduction in

immobility time in

the forced

swimming test.

10 mg/kg
Subcutaneous

(s.c.)
Single dose

MPTP-induced

Parkinson's

Shortened

immobility time in

the tail

suspension test.

1.0 mg/kg/day Oral Gavage Daily for 14 days
MPTP-induced

Parkinson's

Suppressed the

reduction of

nigral

dopaminergic

neurons and

improved gait

dysfunction.

0.3 - 10 mg/kg
Subcutaneous

(s.c.)
Single dose

MPTP-induced

Parkinson's

Markedly

inhibited MAO-B

activity in the

cerebrum.

Table 2: Effects of Selegiline on Behavioral Outcomes in MPTP Mouse Model

Behavioral Test Dosage and Administration Key Findings

Tail Suspension Test 10 mg/kg (s.c.), single dose
Significantly shortened the

extended immobility time.

Forced Swimming Test 1 - 10 mg/kg (s.c.), single dose
Dose-dependently reduced

immobility time.

Gait Analysis 1.0 mg/kg/day (Oral), 14 days Improved gait dysfunction.
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Experimental Protocols
MPTP-Induced Mouse Model of Parkinson's Disease
This protocol describes the induction of a Parkinson's disease-like phenotype in mice using the

neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).

Materials:

MPTP hydrochloride

Sterile saline (0.9% NaCl)

C57BL/6 mice (male, 8-10 weeks old)

Appropriate safety equipment for handling MPTP (e.g., fume hood, gloves, lab coat)

Procedure:

Prepare a fresh solution of MPTP hydrochloride in sterile saline. A common dosage is 20-30

mg/kg.

Administer MPTP to the mice via intraperitoneal (i.p.) injection.

A typical regimen involves four injections of MPTP at 2-hour intervals within a single day.

Control mice should receive injections of sterile saline using the same volume and schedule.

Behavioral testing and tissue collection are typically performed 7 to 21 days after the final

MPTP injection.

Selegiline Administration
a) Subcutaneous (s.c.) Injection:

Dissolve Selegiline hydrochloride in sterile saline to the desired concentration (e.g., 1 mg/mL

for a 10 mg/kg dose in a 20g mouse).

Inject the solution subcutaneously in the loose skin over the back of the neck.
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b) Oral Gavage:

Suspend Selegiline in a suitable vehicle such as sterile water or 0.5%

carboxymethylcellulose.

Administer the suspension directly into the stomach of the mouse using a gavage needle.

Behavioral Testing
a) Tail Suspension Test (TST): This test is used to assess depression-like behavior.

Individually suspend each mouse by its tail from a horizontal bar using adhesive tape. The

mouse should be positioned so that it cannot touch any surfaces.

The duration of the test is typically 6 minutes.[2][3]

Record the total time the mouse remains immobile during the last 4 minutes of the test.[4]

Immobility is defined as the absence of any movement except for respiration.[4]

b) Forced Swim Test (FST): This test also measures depression-like behavior.

Place each mouse individually into a transparent cylinder (e.g., 25 cm high, 10 cm diameter)

filled with water (23-25°C) to a depth of 15 cm.

The test duration is 6 minutes.[5]

Record the total time the mouse spends immobile during the final 4 minutes of the test.

Immobility is characterized by the mouse floating motionless or making only small

movements to keep its head above water.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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